![molecular formula C8H9ClN2O3 B1593070 Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate CAS No. 65269-18-3](/img/structure/B1593070.png)
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate
Overview
Description
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate is a chemical compound with the CAS Number: 65269-18-3 . Its IUPAC name is ethyl 4-chloro-2-methoxy-5-pyrimidinecarboxylate .
Molecular Structure Analysis
The InChI code for Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate is1S/C8H9ClN2O3/c1-3-14-7(12)5-4-10-8(13-2)11-6(5)9/h4H,3H2,1-2H3
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate has a molecular weight of 216.62 . Unfortunately, other physical and chemical properties like melting point, boiling point, etc., are not available in the web search results.Scientific Research Applications
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate: A Comprehensive Analysis of Scientific Research Applications
Synthesis of Marine Alkaloids: This compound is utilized in the total synthesis of marine alkaloids such as variolin B, which has potential antitumor and antiviral activities .
Development of Kinase Inhibitors: It serves as a building block in the synthesis of 2,4-disubstituted pyrimidines, which are a novel class of kinase inhibitors targeting KDR kinase involved in angiogenesis .
Antiviral and Anticancer Activities: Pyrimidine derivatives, including Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate, have shown promise in antiviral and anticancer applications due to their ability to interfere with the replication process of viruses and cancer cells .
Antioxidant and Antimicrobial Properties: Research indicates that pyrimidine derivatives can exhibit significant antioxidant and antimicrobial properties, making them valuable in the development of new therapeutic agents .
Neuroprotection and Anti-inflammatory Activities: Studies have explored the neuroprotective and anti-inflammatory potential of pyrimidine derivatives on human microglia and neuronal cell models, suggesting their use in treating neurodegenerative diseases .
Anti-HIV Agents: Certain pyrimidine scaffolds have been identified as potent anti-HIV agents, contributing to the development of new treatments for HIV infection .
properties
IUPAC Name |
ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O3/c1-3-14-7(12)5-4-10-8(13-2)11-6(5)9/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RANJBBCBOFEEHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40628186 | |
Record name | Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40628186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate | |
CAS RN |
65269-18-3 | |
Record name | Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40628186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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